Cas no 1263282-44-5 (1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride)

• Product Name: 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride
• CAS No: 1263282-44-5
• MF: C₅H₁₁ClF₃N
• MW: 177.595751047134
• MDL: MFCD16875525
• CID: 1082919
• PubChem ID: 46942220
• Update Time: 2025-08-04

1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride
• 1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride
• AK-44425
• I14-13283
• MolPort-020-016-963
• AT12971
• A898576
• SB46889
• DTXSID30677567
• SCHEMBL17473263
• FS-5185
• 1,1,1-trifluoro-3-methylbutan-2-amine;hydrochloride
• 1,1,1-Trifluoro-3-methylbutan-2-amine--hydrogen chloride (1/1)
• 1263282-44-5
• 1,1,1-trifluoro-3-methylbutan-2-aminehydrochloride
• EN300-254561
• DL-2-Amino-1,1,1-trifluoro-3-methylbutane hydrochloride
• 2-Butanamine, 1,1,1-trifluoro-3-methyl-, hydrochloride (1:1)
• Z1741978730
• AKOS005256212
• 1,1,1-TRIFLUORO-3-METHYLBUTAN-2-AMINE HCL
• SB45956
• (S)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride
• DB-354109
• DB-328694

• MDL： MFCD16875525
• Inchi： 1S/C5H10F3N.ClH/c1-3(2)4(9)5(6,7)8;/h3-4H,9H2,1-2H3;1H
• InChI Key： WBDZKNFDWWBZJN-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(C)C)N)(F)F

Computed Properties

• Exact Mass: 177.0532115g/mol
• Monoisotopic Mass: 177.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 86.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride

Comprehensive Overview of 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride (CAS No. 1263282-44-5)

1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride (CAS No. 1263282-44-5) is a fluorinated amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and amine hydrochloride moiety, has garnered attention due to its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role in modulating biological activity, particularly in the context of central nervous system (CNS) targeting molecules and enzyme inhibition.

The structural features of 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride make it a valuable intermediate in synthetic chemistry. Its fluorine atoms enhance metabolic stability and bioavailability, addressing a key challenge in modern medicinal chemistry. Recent studies highlight its utility in the development of novel therapeutic agents, especially in areas such as neurodegenerative disease research and precision agriculture. These applications align with current industry trends toward sustainable chemistry and green synthesis.

From a technical perspective, the CAS No. 1263282-44-5 compound exhibits excellent solubility in polar solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, which is critical for reproducible research outcomes. The growing demand for fluorinated building blocks in drug development has positioned this compound as a subject of interest in both academic and industrial laboratories.

Environmental considerations surrounding fluorinated compounds have prompted investigations into the biodegradability and eco-toxicity profile of 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride. Regulatory agencies emphasize the importance of responsible chemical management, driving innovation in waste reduction strategies during synthesis. These developments respond to the increasing public awareness of chemical safety and environmental impact—topics frequently searched in scientific databases.

In material science applications, the hydrogen bonding capacity of the amine hydrochloride group enables interesting molecular interactions. This property has been exploited in designing advanced functional materials with tailored physical characteristics. The compound's compatibility with polymer matrices makes it relevant to emerging technologies in smart coatings and electronic materials—areas experiencing rapid growth according to patent analytics.

Quality control protocols for CAS No. 1263282-44-5 emphasize rigorous spectroscopic characterization and chromatographic purity assessment. These measures ensure batch-to-batch consistency, which is paramount for research reproducibility—a major concern voiced in recent scientific integrity discussions. The compound's stability under various storage conditions has been systematically evaluated, providing valuable data for laboratory best practices.

The synthesis of 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride typically involves multi-step organic transformations with careful control of reaction parameters. Recent methodological improvements focus on atom economy and catalytic efficiency, reflecting the pharmaceutical industry's shift toward green chemistry principles. These advancements address frequently searched topics like cost-effective synthesis and process optimization in chemical databases.

From a commercial standpoint, the global market for fluorinated fine chemicals continues to expand, with CAS No. 1263282-44-5 representing a specialized segment. Supply chain considerations include good manufacturing practice (GMP) compliance and intellectual property landscapes—subjects of particular interest to business development professionals searching for chemical sourcing strategies.

Future research directions for 1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride may explore its potential in bioconjugation chemistry and prodrug design. The compound's structural versatility suggests possible applications in developing targeted delivery systems, a hot topic in pharmaceutical innovation forums. Such investigations would build upon existing knowledge while addressing current gaps in structure-activity relationship understanding.